(5-Amino-1H-benzo[d]imidazol-2-yl)methanol

• IUPAC Name: (6-amino-1H-benzimidazol-2-yl)methanol
• InChI: InChI=1S/C8H9N3O/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-3,12H,4,9H2,(H,10,11)
• InChI Key: AVKZEQGMZMYWRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)NC(=N2)CO
• Molecular Formula: C8H9N3O
• DSSTOX Substance ID: DTXSID10951978
• Molecular Weight: 163.18 g/mol
• CAS RN: 294656-36-3

Description

“(5-Amino-1H-benzo[d]imidazol-2-yl)methanol” is a compound with the molecular formula C8H9N3O. It has a molecular weight of 163.18 g/mol. The IUPAC name for this compound is (6-amino-1H-benzimidazol-2-yl)methanol.

Synthesis Analysis

While specific synthesis methods for “(5-Amino-1H-benzo[d]imidazol-2-yl)methanol” were not found, benzimidazole derivatives have been synthesized using various methods. For instance, one method involves the use of glyoxal and formaldehyde in ammonia.

Molecular Structure Analysis

The InChI code for this compound is InChI=1S/C8H9N3O/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-3,12H,4,9H2,(H,10,11). The canonical SMILES structure is C1=CC2=C(C=C1N)NC(=N2)CO.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 74.9 Ų. It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 1. The exact mass and monoisotopic mass of the compound are both 163.074561919 g/mol.

Scientific Research Applications

Chemical Research

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Corrosion Inhibitor

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Pharmaceutical Testing

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Biological Evaluation

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Future Directions

While specific future directions for “(5-Amino-1H-benzo[d]imidazol-2-yl)methanol” were not found, benzimidazole derivatives have shown potential in various therapeutic applications, including as anticancer agents. Further evaluation and development of these compounds could lead to potent therapeutic drugs in the future.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

(6-Nitro-1H-benzoimidazol-2-yl)-methanol (1.00 g, 5.18 mmol) was dissolved in methanol (50.0 mL) and 3.00 M hydrogen chloride in methanol (8.63 mL, 25.9 mmol). 10% Palladium on Carbon (50% wet) (55.1 mg, 0.0259 mmol) was added and the reaction was hydrogenated at 40 psi. for 3 hours. The reaction was then filtered through celite to remove the catalyst and then concentrated under reduced pressure to obtain (6-Amino-1H-benzoimidazol-2-yl)-methanol; dihydrochloride as a brown foam (1.13 g, 92%). Product is used without further purification.